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Compound of Interest

Compound Name: BAY-091
Cat. No.: B10825119
Get Quote
\ J

For researchers, scientists, and drug development professionals, the proper disposal of
chemical reagents is a critical component of laboratory safety and environmental responsibility.
This guide provides essential safety and logistical information for the proper disposal of BAY-
091, a potent and highly selective inhibitor of the kinase PIP4K2A. Adherence to these
procedures is crucial for maintaining a safe laboratory environment and ensuring compliance
with institutional and local regulations.

Summary of BAY-091 Chemical Data

For safe handling and disposal, it is essential to be aware of the chemical and physical
properties of BAY-091. The following table summarizes key data for this compound.
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Property Value Source

(R)-2-((3-Cyano-2-(2'-fluoro-3'-
methyl-[1,1'-biphenyl]-4-yl)-1,7-

Chemical Name Y [_ ] phenyl}-4-y) Multiple Sources
naphthyridin-4-

yl)amino)butanoic acid

CAS Number 2922280-34-8 R&D Systems[1]
Molecular Formula C26H21FN4O2 R&D Systems[1]
Molecular Weight 440.48 g/mol R&D Systems[1]
_ MedchemExpress.com,

Appearance Solid (powder) ) )

Sigma-Aldrich[2]

White to beige or light yellow to  Sigma-Aldrich,

Color

light brown MedchemExpress.com

N Soluble in DMSO (up to 50
Solubility M) R&D Systems[1]
m

Storage Temperature Store at -20°C R&D Systems[1]

Experimental Protocols: Disposal Procedures

The following protocols provide a step-by-step guide for the safe disposal of BAY-091 in both
solid form and as a solution in dimethyl sulfoxide (DMSOQO). These procedures are based on
general best practices for the disposal of potent, non-volatile chemical compounds.

Personal Protective Equipment (PPE)

Before beginning any disposal procedures, ensure you are wearing the appropriate PPE:

o Gloves: Chemically resistant gloves (butyl rubber gloves are recommended when handling
DMSO).

o Eye Protection: Safety glasses with side shields or goggles.

o Lab Coat: A standard laboratory coat.
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Disposal of Solid BAY-091 Waste

This procedure applies to expired or unwanted solid BAY-091 powder.
» Containerization:

o Place the original container with the solid BAY-091 into a larger, sealable, and clearly
labeled waste container.

o If the original container is compromised, carefully transfer the solid waste into a new,
compatible, and properly labeled container.

e Labeling:

o The waste container must be labeled as "Hazardous Waste" and clearly indicate the
contents: "BAY-091 (solid)" and the approximate quantity.

e Storage:

o Store the sealed hazardous waste container in a designated satellite accumulation area
(SAA).

o Ensure the SAA is away from incompatible materials.
e Collection:

o Arrange for pickup and disposal by your institution's Environmental Health & Safety
(EH&S) department or a licensed chemical waste disposal service.

Disposal of BAY-091 in DMSO Solution

This procedure applies to unused or waste solutions of BAY-091 in DMSO. Note: Do not
dispose of DMSO solutions down the drain.[3]

o Waste Collection:

o Collect all liquid waste containing BAY-091 and DMSO in a dedicated, leak-proof, and
compatible waste container.
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o The container should be clearly labeled "Hazardous Waste: BAY-091 in DMSQO".
e Segregation:

o Keep this waste stream separate from other solvent waste to avoid potential reactions.
e Storage:

o Store the sealed container in a designated SAA, preferably within a flammable storage
cabinet if local regulations require it for DMSO.

e Disposal:

o Contact your institution's EH&S for collection. Disposal will likely involve incineration by a
specialized facility.

Disposal of Contaminated Labware

This procedure applies to items such as pipette tips, centrifuge tubes, and gloves that have
come into contact with BAY-091.

e Solid Waste Collection:

o Place all contaminated solid labware into a designated, clearly labeled hazardous waste
bag or container.

o The label should indicate "Solid Waste Contaminated with BAY-091".
o Storage:

o Store the sealed container in the SAA.
e Disposal:

o Arrange for disposal through your institution's chemical waste program.

BAY-091 Disposal Workflow
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The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of BAY-091.

Identify Waste Type

i_iquid
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Collect in a Labeled, Collect in a Labeled, Collect in a Labeled
Sealable Hazardous Waste Container Leak-Proof Hazardous Waste Container Hazardous Waste Bag/Container
Store in Designated
Satellite Accumulation Area (SAA)

Labware
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Caption: Workflow for the safe disposal of BAY-091 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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